Cas no 2098050-46-3 (4-Sulfanylidene-1-(2,2,2-trifluoroethyl)-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one)

• Product Name: 4-Sulfanylidene-1-(2,2,2-trifluoroethyl)-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one
• CAS No: 2098050-46-3
• MF: C₁₀H₁₁F₃N₂OS
• MW: 264.267351388931
• CID: 5043469
• Update Time: 2025-05-28

4-Sulfanylidene-1-(2,2,2-trifluoroethyl)-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-sulfanylidene-1-(2,2,2-trifluoroethyl)-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one
• 4-sulfanylidene-1-(2,2,2-trifluoroethyl)-5,6,7,8-tetrahydroquinazolin-2-one
• 4-Thioxo-1-(2,2,2-trifluoroethyl)-3,4,5,6,7,8-hexahydroquinazolin-2(1H)-one
• 4-Sulfanylidene-1-(2,2,2-trifluoroethyl)-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one

• Inchi： 1S/C10H11F3N2OS/c11-10(12,13)5-15-7-4-2-1-3-6(7)8(17)14-9(15)16/h1-5H2,(H,14,16,17)
• InChI Key： CLGMKWQGMJYACZ-UHFFFAOYSA-N
• SMILES： S=C1C2CCCCC=2N(C(N1)=O)CC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 403
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4

Additional information on 4-Sulfanylidene-1-(2,2,2-trifluoroethyl)-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one

Comprehensive Analysis of 4-Sulfanylidene-1-(2,2,2-trifluoroethyl)-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one (CAS No. 2098050-46-3)

The compound 4-Sulfanylidene-1-(2,2,2-trifluoroethyl)-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one (CAS No. 2098050-46-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a quinazolin-2-one core modified with a trifluoroethyl group and a sulfanylidene moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given its ability to interact with biological targets.

In recent years, the demand for trifluoroethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on fluorinated pharmaceuticals, a hot topic in the industry. The sulfanylidene group in this compound also opens doors to exploring thioamide derivatives, which are known for their diverse biological activities. Such features make CAS No. 2098050-46-3 a subject of interest in medicinal chemistry and drug design.

From a synthetic perspective, the preparation of 4-Sulfanylidene-1-(2,2,2-trifluoroethyl)-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields. The compound's octahydroquinazolinone scaffold is particularly noteworthy, as it mimics natural alkaloids, making it relevant to natural product-inspired drug discovery. This aspect resonates with the current emphasis on sustainable chemistry and green synthesis methods.

The compound's potential applications extend beyond pharmaceuticals. Its structural motifs are being explored in agrochemicals, particularly in the development of crop protection agents. The trifluoroethyl group, for instance, is known to enhance the lipophilicity of molecules, a critical factor in pesticide design. This aligns with the increasing global demand for efficient and eco-friendly agrochemicals, a topic frequently searched in scientific databases.

Analytical characterization of CAS No. 2098050-46-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structure, which are crucial for its intended applications. The rise of AI-driven molecular modeling has further accelerated research on such compounds, enabling faster prediction of their properties and interactions.

In conclusion, 4-Sulfanylidene-1-(2,2,2-trifluoroethyl)-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one represents a fascinating area of study at the intersection of organic chemistry, pharmacology, and materials science. Its versatility and relevance to current research trends ensure its continued prominence in scientific literature and industrial applications.